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Compound of Interest

Compound Name: Cyclopentanone-d8

Cat. No.: B1456821

An In-depth Technical Guide to the Physical Properties of Cyclopentanone-d8

This technical guide provides a comprehensive overview of the physical properties of
Cyclopentanone-d8 (CsDsO), a deuterated isotopologue of cyclopentanone.[1] Intended for
researchers, scientists, and professionals in drug development, this document details key
physical data, outlines typical experimental methodologies for their determination, and
illustrates the relationships between properties and analytical techniques. The complete
replacement of hydrogen with deuterium atoms makes this compound an invaluable tool in
mechanistic studies, kinetic isotope effect investigations, and as a standard in various
spectroscopic analyses.[1]

Physical and Chemical Properties

Cyclopentanone-d8 is a stable, colorless liquid at room temperature.[2][3][4] Its fundamental
properties are primarily influenced by the mass difference between deuterium and protium,
which subtly alters its physical characteristics compared to its non-deuterated counterpart.

Quantitative Data Summary

The table below summarizes the key physical and chemical properties of Cyclopentanone-d8,
compiled from various sources.
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Property Value Reference(s)

Molecular Formula CsDsO [21[31[5]

Molecular Weight 92.17 g/mol [1][2][5][6]

CAS Number 4477-17-2 [21[51[7]

Appearance Colorless Liquid [3]

Density 1.0+0.1 g/cm3 [7]

Boiling Point 130.5 + 8.0 °C at 760 mmHg [7]

Isotopic Purity >98 atom % D [21[5][8]
2,2,3,3,4,4,5,5-

IUPAC Name . [5][6][8]
octadeuteriocyclopentan-1-one
Ketocyclopentane-d8, Adipic

Synonyms [2][3]
Ketone-d8

Storage Store at room temperature [2][4]

Experimental Protocols

While specific experimental protocols from manufacturers are proprietary, the determination of

the physical properties listed above follows well-established analytical chemistry techniques.

Determination of Isotopic Purity (Mass Spectrometry)

Mass Spectrometry (MS) is the primary method for quantifying the degree of deuteration and

confirming the isotopic purity of Cyclopentanone-d8.[1]

o Sample Preparation: A dilute solution of Cyclopentanone-d8 is prepared in a volatile

organic solvent (e.g., methanol or acetonitrile).

 lonization: The sample is introduced into the mass spectrometer and ionized, typically using

Electron lonization (El) or Electrospray lonization (ESI).

e Mass Analysis: The mass-to-charge ratio (m/z) of the resulting molecular ions is measured.
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» Data Interpretation: The spectrum is analyzed to determine the relative abundance of the
fully deuterated molecule (m/z = 92.17) compared to partially deuterated or non-deuterated
species. The isotopic enrichment is calculated from this distribution.

Structural Confirmation (NMR Spectroscopy)

Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the positions of the
deuterium atoms and the overall structure of the molecule.

e 1H NMR (Proton NMR): In a highly deuterated compound like Cyclopentanone-d8, the H
NMR spectrum should show a near-complete absence of signals.[1] Any minor residual
signals would indicate incomplete deuteration.

e 2H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing
information about the chemical environment of the deuterium atoms, thus confirming their
placement on the cyclopentanone ring.

e 13C NMR (Carbon-13 NMR): The 13C spectrum is also affected by deuteration. Carbon atoms
bonded to deuterium will show characteristic splitting patterns (due to C-D coupling) and
potentially different chemical shifts compared to the non-deuterated analog.

Determination of Boiling Point

The boiling point is determined using a distillation method or a micro-boiling point apparatus.

e Apparatus Setup: The sample is placed in a small boiling flask connected to a condenser
and a thermometer.

e Heating: The sample is heated gently.

» Measurement: The boiling point is recorded as the temperature at which the liquid and vapor
phases are in equilibrium under a given atmospheric pressure, typically characterized by a
stable temperature reading during vigorous boiling and condensation.

Determination of Density

The density of liquid Cyclopentanone-d8 is measured using a pycnometer or a digital density
meter.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821
https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Weight of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately measured.

o Weight of Pycnometer with Sample: The pycnometer is filled with Cyclopentanone-d8,
ensuring no air bubbles are present, and its mass is measured again.

e Volume Determination: The volume of the pycnometer is determined by repeating the
process with a reference substance of known density (e.g., deionized water).

» Calculation: The density is calculated by dividing the mass of the sample by the volume of
the pycnometer.

Visualizations

The following diagrams illustrate the relationships between the compound's properties and the
methods used for their characterization.

Caption: Relationship between properties and analytical methods.

Caption: Workflow for key property determination experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physical properties of Cyclopentanone-
d8?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456821#what-are-the-physical-properties-of-
cyclopentanone-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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